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Hexahydroxybenzene: A Comprehensive
Technical Guide
Abstract: Hexahydroxybenzene (HHB), also known as benzenehexol, is a unique

polyhydroxylated aromatic compound with the chemical formula C₆H₆O₆.[1] It consists of a

benzene ring where each carbon atom is substituted with a hydroxyl group.[2] This fully

substituted arrangement imparts distinct chemical and physical properties, making it a molecule

of significant interest in materials science, organic synthesis, and potentially in drug

development. This guide provides an in-depth overview of the fundamental properties of

hexahydroxybenzene, including its physicochemical characteristics, synthesis, purification,

and analytical methodologies.

Physicochemical Properties of
Hexahydroxybenzene
Hexahydroxybenzene is typically a white to gray or brown crystalline solid at room

temperature.[2][3] Its highly polar structure, due to the six hydroxyl groups, significantly

influences its physical properties, such as its high solubility in hot water.[1][2] A summary of its

key quantitative properties is presented in Table 1. Note that some reported physical properties,

such as melting and boiling points, show significant variation in the literature, which may be

attributable to different polymorphic forms or the presence of impurities.[1][4][5]
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Property Value Reference(s)

Molecular Formula C₆H₆O₆ [1][2][4][6][7]

Molecular Weight 174.11 g/mol [1][3][6]

Appearance
White to Gray to Brown

powder to crystal
[2][3][4][5]

Melting Point
>300 °C or >310 °C

(decomposes)
[7][8][9][10]

Solubility

Soluble in hot water; Freely

soluble (999 g/L at 25 °C,

calculated)

[1][3][9]

Density 2.176 ± 0.06 g/cm³ (calculated) [9]

pKa (predicted) 9.17 ± 0.33 [3][4][5]

CAS Number 608-80-0 [1][4][6]

Chemical Properties and Reactivity
The chemistry of hexahydroxybenzene is dominated by its six hydroxyl groups. These groups

make the molecule an effective electron donor and susceptible to oxidation.

Acidity: The hydroxyl groups can deprotonate to form the hexaanion C₆O₆⁶⁻.[1]

Oxidation: HHB can be oxidized to produce compounds like tetrahydroxy-p-benzoquinone

(THBQ) and rhodizonic acid.[1][10] This susceptibility to oxidation means that its synthesis

and handling often require an inert atmosphere to prevent degradation.[1][8]

Complexation: The hydroxyl groups are excellent ligands for metal ions, enabling HHB to

form stable complexes.[1] This property is fundamental to its use in the synthesis of metal-

organic frameworks (MOFs).[1]

Derivatization: The hydroxyl groups can be readily derivatized. For example, acetylation with

acetic anhydride yields hexaacetylhexahydroxybenzene (m.p. 220-203 °C), and reaction

with benzoyl chloride can form the hexabenzoate ester (m.p. 323–325°C).[1][8]
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Biological Activity and Applications
Hexahydroxybenzene's unique structure underpins its utility in various scientific and industrial

fields.

Metal-Organic Frameworks (MOFs): HHB is a crucial building block for creating two-

dimensional (2D) conductive MOFs.[1] These materials possess a graphene-like honeycomb

lattice structure and are being investigated for applications in nanoelectronics, sensors, and

next-generation energy storage systems like rechargeable batteries and supercapacitors.[1]

Organic Synthesis: It serves as a chemical intermediate for producing a range of other

organic compounds, including pharmaceuticals and agrochemicals.[1] It has also been used

as a starting material for the synthesis of biologically important inositols through

hydrogenation.[8]

Liquid Crystals: Partially O-alkylated derivatives of hexahydroxybenzene have been

explored for their potential as discotic liquid crystals.[1]

Antioxidant Properties: Due to its ability to scavenge free radicals and chelate metal ions,

hexahydroxybenzene exhibits antioxidant properties, offering potential cellular protection

against oxidative stress.[1]

No specific signaling pathways involving hexahydroxybenzene were detailed in the provided

search results. Its biological activity appears to stem from its general properties as a

polyphenol, such as its antioxidant and metal-chelating capabilities.[1]

Experimental Protocols
Synthesis of Hexahydroxybenzene
A common and convenient laboratory synthesis involves the reduction of tetrahydroxy-p-

benzoquinone (THBQ).[1][8]

Materials:

Tetrahydroxyquinone (THBQ)

Stannous chloride dihydrate (SnCl₂·2H₂O)
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2.4 N Hydrochloric acid (HCl)

12 N Hydrochloric acid (HCl)

Ethanol

Decolorizing carbon

Nitrogen or Carbon Dioxide gas source

Procedure:

In a 1.5-L beaker, dissolve 10 g (0.058 mole) of tetrahydroxyquinone in 200 mL of boiling 2.4

N hydrochloric acid.[8]

To the boiling, deep-red solution, rapidly add 100 g (0.44 mole) of stannous chloride

dihydrate.[8] The color will disappear, and grayish crystals of crude hexahydroxybenzene
will precipitate.[8]

Add 250 mL of 12 N HCl and heat the mixture to boiling with constant stirring.[8]

Remove the beaker from the heat, add an additional 600 mL of 12 N HCl, and cool the

solution in a refrigerator to allow for complete precipitation.[8]

Collect the crude product by filtration.[11]

Purification by Recrystallization
The crude product from the synthesis is often colored due to oxidation and requires purification.

[8]

Procedure:

Dissolve the crude hexahydroxybenzene (from the previous step) in 450 mL of hot 2.4 N

HCl containing 3 g of hydrated stannous chloride (to prevent oxidation) and 1 g of

decolorizing carbon.[8]
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Filter the hot solution through a sintered-glass Büchner funnel to remove the decolorizing

carbon and any other insoluble impurities.[8] Filter paper should be avoided as it is attacked

by strong acid.[8]

Rinse the carbon with 75 mL of boiling water and combine the rinse with the filtrate.[8]

To the hot filtrate, add 1 L of 12 N HCl and cool the mixture in a refrigerator.[8]

Snow-white crystals of pure hexahydroxybenzene will separate.[8] Collect the crystals by

filtration under an inert atmosphere (N₂ or CO₂) to prevent air oxidation, which can cause a

pink coloration to develop on the crystals.[8]

Wash the collected crystals with 100 mL of a cold 1:1 mixture of ethanol and 12 N HCl.[8]

Dry the purified crystals in a vacuum desiccator over sodium hydroxide pellets. The expected

yield is 7.1–7.8 g (70–77%).[8]

Characterization by Melting Point Determination
The purity of the final product can be assessed by its melting point. A pure compound will have

a sharp melting range, while impurities typically depress and broaden the range.[12] The

decomposition point of hexahydroxybenzene is not a reliable indicator of purity; a light color is

a better sign, as trace amounts of oxidized impurities cause intense coloration.[8]

Procedure:

Place a small amount of the dry, purified hexahydroxybenzene into a capillary tube,

ensuring the sample height is 2-3 mm.[13]

Compact the sample by tapping the sealed end of the tube on a hard surface or by dropping

it down a long glass tube.[13][14]

Place the capillary tube into a melting point apparatus.[12][13]

Heat rapidly to approximately 20°C below the expected decomposition temperature

(>310°C).[13]

Then, decrease the heating rate to about 1-2°C per minute.[12][13]
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Observe the sample and record the temperature at which decomposition or significant color

change occurs.[12]

General Protocols for Spectroscopic Analysis
UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is a standard technique for quantifying

phenolic compounds.[15][16] The benzene ring in phenols strongly absorbs UV light, typically

around 280 nm.[17]

Prepare a dilute solution of hexahydroxybenzene in a suitable solvent (e.g., water or

ethanol).

Use a quartz cuvette to measure the absorbance spectrum over the UV-Vis range (typically

200-800 nm).[15]

The characteristic absorption peaks can be used for qualitative identification and, with

appropriate calibration, for quantitative analysis.[16][18]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups

present in a molecule.

Prepare the sample, typically by mixing a small amount with KBr powder and pressing it into

a pellet, or by analyzing it as a mull.

Acquire the IR spectrum.

For hexahydroxybenzene, a prominent, broad absorption band is expected in the 3570–

3200 cm⁻¹ region, characteristic of the O-H stretching of the hydroxyl groups.[19][20]

Characteristic aromatic C-H stretching peaks may also be observed between 3100 and 3000

cm⁻¹.[19]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about

the structure and chemical environment of the atoms in a molecule.

Dissolve 5-25 mg of the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent

(e.g., DMSO-d₆ or D₂O) in a clean NMR tube.[21][22]
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Filter the solution to remove any particulate matter, which can degrade spectral quality.[21]

[23]

Acquire the ¹H and ¹³C NMR spectra. Due to the high symmetry of the

hexahydroxybenzene molecule, simple spectra are expected. The ¹H NMR should show a

single peak for the six equivalent hydroxyl protons, and the ¹³C NMR should show a single

peak for the six equivalent aromatic carbons.
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Caption: Workflow for the synthesis and purification of hexahydroxybenzene.
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Caption: Core properties and applications of hexahydroxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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